Cas no 87624-03-1 (2(1H)-Quinolinone, 3-chlorooctahydro-)

2(1H)-Quinolinone, 3-chlorooctahydro- structure

87624-03-1 structure

Product Name:2(1H)-Quinolinone, 3-chlorooctahydro-

CAS No:87624-03-1

Molecular Formula:C₉H₁₄ClNO

Molecular Weight:187.666561603546

CID:654543

PubChem ID:13178863

2(1H)-Quinolinone, 3-chlorooctahydro- Properties

Names and Identifiers

- 2(1H)-Quinolinone, 3-chlorooctahydro-
- 3-chloro-3,4,4a,5,6,7,8,8a-octahydro-1H-quinolin-2-one
- InChIKey： LWHALVREUDNLSQ-UHFFFAOYSA-N
- Inchi： 1S/C9H14ClNO/c10-7-5-6-3-1-2-4-8(6)11-9(7)12/h6-8H,1-5H2,(H,11,12)
- SMILES： N1C2C(CCCC2)CC(Cl)C1=O

Computed Properties

Exact Mass: 187.0763918g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 187.0763918g/mol
Heavy Atom Count: 12
Complexity: 195
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Boiling Point: 362.4±25.0 °C(Predicted)
pka: 14.49±0.40(Predicted)
Density: 1.18±0.1 g/cm3(Predicted)

2(1H)-Quinolinone, 3-chlorooctahydro- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P004PLP-50mg	2(1H)-Quinolinone, 3-chlorooctahydro-	87624-03-1	95%	50mg	$354.00
A2B Chem LLC	AC19005-50mg	2(1H)-Quinolinone, 3-chlorooctahydro-	87624-03-1	95%	50mg	$293.00	2024-04-19
Enamine	EN300-225914-0.05g	3-chloro-decahydroquinolin-2-one	87624-03-1	95%	0.05g	$245.0	2024-06-20

2(1H)-Quinolinone, 3-chlorooctahydro- Related Literature

1. Determination of ascorbic acid in pharmaceuticals using direct ultraviolet spectrophotometry

Analyst, 1987,112, 1023-1025
2. The synthesis and crystallographic structures of novel bora-oxazino-oxazolidine derivatives of resorcarene†

Roland Fröhlich,Pia Schwab,Volker Schurig Chem. Commun., 2002, 2516-2517
3. Toxicological analysis

Analyst, 1907,32, 221-223
4. Scaling and systems biology for integrating multiple organs-on-a-chip†

Lab Chip, 2013,13, 3496-3511
5. Design synthesis and photocatalytic activity of a novel lilac-like silver-vanadate hybrid solid based on dicyclic rings of [V4O12]4− with {Ag7}7+ cluster†

Yan Hu,Fang Luo,Fangfang Dong Chem. Commun., 2011,47, 761-763
6. Direct observation of a mannich intermediate in solution

J. Chem. Soc. D, 1970, 182-182
7. Tools for overcoming reliance on energy-based measures in chemistry: a tutorial review†

Steven R. Kirk,Samantha Jenkins Chem. Soc. Rev., 2023,52, 5861-5874
8. Organophotocatalysis system of p/n bilayers for wide visible-light-induced molecular hydrogen evolution†

Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996
9. Molecular association induced by flow in solutions of some macromolecular polyelectrolytes

Discuss. Faraday Soc., 1958,25, 150-157
10. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834

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